molecular formula C16H19NO2 B6086715 2-{1-[(2-phenylethyl)amino]propylidene}-1,3-cyclopentanedione CAS No. 5220-76-8

2-{1-[(2-phenylethyl)amino]propylidene}-1,3-cyclopentanedione

Cat. No. B6086715
CAS RN: 5220-76-8
M. Wt: 257.33 g/mol
InChI Key: ILFWAAARCZHZTP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-{1-[(2-phenylethyl)amino]propylidene}-1,3-cyclopentanedione, commonly known as PAC, is a chemical compound that has gained significant attention in the scientific research community due to its potential therapeutic applications. PAC is a derivative of cyclopentanone and is a versatile compound that has been used in various fields of research.

Scientific Research Applications

PAC has been extensively studied for its potential therapeutic applications. It has been shown to exhibit anti-inflammatory, antioxidant, and anticancer properties. PAC has also been investigated for its neuroprotective effects and has shown promising results in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.

Mechanism of Action

The mechanism of action of PAC is not fully understood. However, studies have shown that it exerts its therapeutic effects by modulating various signaling pathways and enzymes in the body. PAC has been shown to inhibit the activity of pro-inflammatory enzymes such as cyclooxygenase-2 (COX-2) and inducible nitric oxide synthase (iNOS), which are involved in the inflammatory response. PAC has also been shown to activate the Nrf2-Keap1 pathway, which is involved in the regulation of antioxidant enzymes.
Biochemical and Physiological Effects
PAC has been shown to exhibit various biochemical and physiological effects. It has been shown to reduce the levels of pro-inflammatory cytokines such as interleukin-1β (IL-1β), interleukin-6 (IL-6), and tumor necrosis factor-α (TNF-α). PAC has also been shown to increase the levels of antioxidant enzymes such as superoxide dismutase (SOD) and catalase (CAT). In addition, PAC has been shown to inhibit the proliferation of cancer cells and induce apoptosis.

Advantages and Limitations for Lab Experiments

One of the major advantages of using PAC in lab experiments is its versatility. PAC can be used in various fields of research such as pharmacology, biochemistry, and medicinal chemistry. PAC is also relatively easy to synthesize and purify. However, one of the limitations of using PAC in lab experiments is its potential toxicity. PAC has been shown to exhibit cytotoxic effects at high concentrations, and care should be taken when handling the compound.

Future Directions

There are several future directions for the research of PAC. One of the areas of interest is the development of PAC derivatives with improved therapeutic properties. Another area of interest is the investigation of the potential use of PAC in the treatment of neurodegenerative diseases. Additionally, the mechanisms of action of PAC need to be further elucidated to fully understand its therapeutic potential. Finally, more studies need to be conducted to determine the safety and toxicity of PAC in vivo.
Conclusion
In conclusion, PAC is a versatile compound that has gained significant attention in the scientific research community due to its potential therapeutic applications. The synthesis of PAC can be achieved through several methods, and it has been extensively studied for its anti-inflammatory, antioxidant, and anticancer properties. PAC exerts its therapeutic effects by modulating various signaling pathways and enzymes in the body. PAC has been shown to exhibit various biochemical and physiological effects, and it is relatively easy to synthesize and purify. However, care should be taken when handling the compound due to its potential toxicity. There are several future directions for the research of PAC, including the development of PAC derivatives with improved therapeutic properties and the investigation of its potential use in the treatment of neurodegenerative diseases.

Synthesis Methods

The synthesis of PAC can be achieved through several methods. One of the most commonly used methods is the reaction of 2,4-pentanedione with phenethylamine in the presence of a catalytic amount of acetic acid. The reaction yields PAC as a yellow solid with a melting point of 152-154°C. The purity of the synthesized PAC can be improved by recrystallization from ethanol.

properties

IUPAC Name

2-[C-ethyl-N-(2-phenylethyl)carbonimidoyl]-3-hydroxycyclopent-2-en-1-one
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C16H19NO2/c1-2-13(16-14(18)8-9-15(16)19)17-11-10-12-6-4-3-5-7-12/h3-7,18H,2,8-11H2,1H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

ILFWAAARCZHZTP-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCC(=NCCC1=CC=CC=C1)C2=C(CCC2=O)O
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C16H19NO2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID60966577
Record name 2-{1-[(2-Phenylethyl)amino]propylidene}cyclopentane-1,3-dione
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID60966577
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

257.33 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2-{1-[(2-Phenylethyl)amino]propylidene}cyclopentane-1,3-dione

CAS RN

5220-76-8
Record name 2-{1-[(2-Phenylethyl)amino]propylidene}cyclopentane-1,3-dione
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID60966577
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.